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Compound of Interest

Compound Name: Tofogliflozin

Cat. No.: B611414

This guide provides a detailed comparison of the effects of two prominent sodium-glucose
cotransporter 2 (SGLT?2) inhibitors, Tofogliflozin and Canagliflozin, on gene expression. The
information is intended for researchers, scientists, and drug development professionals, with a
focus on presenting objective experimental data and methodologies.

Introduction

Tofogliflozin and Canagliflozin are both oral medications used for the management of type 2
diabetes. They primarily function by inhibiting SGLT2 in the proximal tubules of the kidneys,
leading to increased urinary glucose excretion and a subsequent lowering of blood glucose
levels.[1][2][3] While their primary mechanism of action is the same, emerging evidence
suggests that these drugs may have divergent effects on cellular signaling and gene
expression, which could account for differences in their broader clinical profiles. This guide
synthesizes available data to highlight these distinctions.

Comparative Effects on Gene Expression

The following tables summarize the observed effects of Tofogliflozin and Canagliflozin on the
expression of various genes, as reported in preclinical and clinical studies.

Tofogliflozin: Gene Expression Modulation
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Gene/Protein Experimental o
Key Findings Reference
Target Model
Inflammatory
Cytokines
Significantly
Diabetic ApoE- decreased expression
TNFa o ) ) ) [4]
deficient mice in peritoneal
macrophages.
Significantly
Diabetic ApoE- decreased expression
IL-1B - . . . [4]
deficient mice in peritoneal
macrophages.
Significantly
Diabetic ApoE- decreased expression
IL-6 o _ ) _ [4]
deficient mice in peritoneal
macrophages.

Kidney Injury Markers

Tofogliflozin treatment
) o reduced the increased
MCP-1 KK-Ay diabetic mice ] ] [5]
protein levels in the

tubulointerstitial area.

Tofogliflozin treatment
] o reduced the increased
KIM-1 KK-Ay diabetic mice ] ] [5]
protein levels in the

tubulointerstitial area.

Ameliorated the
. . . increased expression
Megalin KK-Ay diabetic mice ) ) [5]
in the proximal

tubules.

Cleaved caspase-3 KK-Ay diabetic mice Significantly reduced [5]

the increased
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expression in the

proximal tubules.

TNFR2 KK-Ay diabetic mice

Improved the
enhanced protein
[5]

expression in the
kidney.

Canagliflozin: Gene Expression Modulation
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Gene/Protein
Target

Experimental
Model

Key Findings

Reference

Cancer-Related

Pathways

Wnt pathway genes

Prostate cancer cells

Downregulation of
gene sets related to

the Wnt pathway.

[6]

Cell cycle regulation

genes

Prostate cancer cells

Downregulation of
genes involved in cell

cycle progression.

[6]

Angiogenesis-related

Prostate cancer cells

Downregulation of

gene sets related to

[6]

genes . :

angiogenesis.

Suppression of HIF-

1a, a key regulator of
HIF-1a Prostate cancer cells [6]

glycolysis and

survival.

Metabolic Pathways

Oxidative
Phosphorylation
(OxPhos) genes

Prostate cancer cells

Upregulation of genes

related to OxPhos.

TCA cycle genes

Prostate cancer cells

Upregulation of genes
involved in the TCA

cycle.

[6]

Endothelial Function

CD34+ cells from

Increased mMRNA

VEGFA _ _ [7]
T2DM subjects expression.
Trend towards
KDR (VEGF CD34+ cells from )
] increased mRNA [7]
Receptor) T2DM subjects )
expression.
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CD34+ cells from Upregulated mRNA
PECAM-1 _ ) [7]
T2DM subjects expression.
CD34+ cells from Upregulated mRNA
NOS3 (eNOS) ] ) [7]
T2DM subjects expression.

Renal Fibrosis &

Inflammation

) ) No significant
Rats with chronic o
Collal ) ) alteration in [8]
kidney disease .
expression.

] ] No significant
Rats with chronic o
Tnfa ] ) alteration in [8]
kidney disease )
expression.

_ _ No significant
Rats with chronic o
Tgfb ] ) alteration in [8]
kidney disease )
expression.

o Inhibited SGLT2
Diet-induced obese o
SGLT2 ) expression in the [9]
mice _
kidneys.

Signaling Pathways

The differential effects of Tofogliflozin and Canagliflozin on gene expression can be attributed
to their influence on distinct signaling pathways.

Tofogliflozin: Anti-Inflammatory Signaling

Tofogliflozin appears to exert its effects primarily through the modulation of inflammatory
pathways. By reducing the expression of key pro-inflammatory cytokines, it may help to
mitigate inflammation-driven tissue damage, particularly in the context of diabetic
complications.
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Reduced Intracellular Inflammatory Signaling Decreased Expression of
Hyperglycemia (e.g., NF-kB) TNFa, IL-1B, IL-6

A

Tofogliflozin SGLT2 Inhibition

Click to download full resolution via product page

Caption: Tofogliflozin's anti-inflammatory signaling pathway.

Canagliflozin: Complex Metabolic and Growth
Regulation

Canagliflozin demonstrates a more complex signaling profile, impacting pathways involved in
metabolism, cell growth, and survival. Its ability to suppress HIF-1a and modulate mTOR
signaling suggests a broader range of cellular effects beyond glucose transport.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. SGLTZ2 Inhibitors: A Review of Canagliflozin [uspharmacist.com]
o 2. Tofogliflozin - Wikipedia [en.wikipedia.org]
¢ 3. uaclinical.com [uaclinical.com]

e 4. The sodium-glucose co-transporter 2 inhibitor tofogliflozin suppresses atherosclerosis
through glucose lowering in ApoE-deficient mice with streptozotocin-induced diabetes - PMC
[pmc.ncbi.nlm.nih.gov]

e 5. The sodium—glucose cotransporter 2 inhibitor tofogliflozin prevents diabetic kidney disease
progression in type 2 diabetic mice - PMC [pmc.ncbi.nlm.nih.gov]

e 6. The SGLT2 inhibitor canagliflozin suppresses growth and enhances prostate cancer
response to radiotherapy - PMC [pmc.ncbi.nim.nih.gov]

e 7. ahajournals.org [ahajournals.org]
o 8. researchgate.net [researchgate.net]
¢ 9. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Tofogliflozin vs. Canagliflozin: A Comparative Analysis
of Gene Expression Effects]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611414#tofogliflozin-versus-canagliflozin-
comparative-effects-on-gene-expression]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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